Cas no 87967-36-0 (Acetic acid, [[4-(difluoromethoxy)phenyl]amino]oxo-, methyl ester)

• Product name: Acetic acid, [[4-(difluoromethoxy)phenyl]amino]oxo-, methyl ester
• CAS No: 87967-36-0
• MF: C₁₀H₉F₂NO₄
• MW: 245.179569959641
• CID: 649998
• PubChem ID: 71411684

Acetic acid, [[4-(difluoromethoxy)phenyl]amino]oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[4-(difluoromethoxy)phenyl]amino]oxo-, methyl ester
• methyl 2-[4-(difluoromethoxy)anilino]-2-oxoacetate
• SCHEMBL22648479
• Methyl [4-(difluoromethoxy)anilino](oxo)acetate
• DTXSID30831283
• 87967-36-0

• Inchi： InChI=1S/C10H9F2NO4/c1-16-9(15)8(14)13-6-2-4-7(5-3-6)17-10(11)12/h2-5,10H,1H3,(H,13,14)
• InChI Key： HKNMSIKZHKDGLN-UHFFFAOYSA-N
• SMILES： COC(=O)C(=O)NC1=CC=C(C=C1)OC(F)F

Computed Properties

• Exact Mass: 245.04996409g/mol
• Monoisotopic Mass: 245.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.6Ų